

synergy study cefotaxime desacetylcefotaxime combination

Author: Smolecule Technical Support Team, Date: February 2026

Compound Focus: Desacetylcefotaxime

CAS No.: 66340-28-1

Cat. No.: S525685

Get Quote

Antimicrobial Activity and Synergy Data

The following tables summarize the comparative antibacterial activity of cefotaxime and **desacetylcefotaxime**, along with data demonstrating the enhanced effect of their combination against various pathogens.

Table 1: Comparative In Vitro Activity of Cefotaxime and Desacetylcefotaxime

This table shows the general activity profile of each compound alone. Note that the Minimum Inhibitory Concentration (MIC) of **desacetylcefotaxime** is typically several-fold higher (less potent) than that of cefotaxime [1].

Pathogen Group	Cefotaxime (CTX) Activity	Desacetylcefotaxime (dCTX) Activity	Key Findings
Gram-negative Bacilli (e.g., <i>E. coli</i> , <i>K. pneumoniae</i>) [2]	High	Moderate (generally 4-8x less active than CTX) [1]	dCTX has a spectrum superior to 2nd-generation cephalosporins [3].
Gram-positive Cocci (e.g., <i>S.</i>	High	Lower	Additive or synergistic interactions are demonstrated

Pathogen Group	Cefotaxime (CTX) Activity	Desacetylcefotaxime (dCTX) Activity	Key Findings
<i>aureus</i>) [2] [3]			against oxacillin-susceptible staphylococci and <i>Streptococcus</i> species [3].
Anaerobes (e.g., <i>Bacteroides fragilis</i>) [4] [5]	Variable	Lower	The combination shows synergy against many, but not all, isolates [4].

Table 2: Demonstrated Synergy of the Cefotaxime/Desacetylcefotaxime Combination

This table summarizes the enhanced effect observed when the two compounds are used together.

Pathogen Group	Type of Interaction	Clinical or Experimental Relevance
Gram-negative Bacteria (e.g., <i>E. coli</i> , <i>K. pneumoniae</i>) [2]	Synergistic or Additive	Statistically significant larger zones of inhibition in disk tests; lowered MICs for the combination [2] [1].
Anaerobes (e.g., <i>Bacteroides fragilis</i> group) [4] [5]	Full or Partial Synergy	Demonstrated against ~50% of <i>Bacteroides</i> isolates; lowers the CTX MIC(₅₀) for <i>B. fragilis</i> [4].
Staphylococci & Streptococci [3]	Additive or Synergistic	Significantly reduces CTX MICs, including against penicillin-resistant pneumococci [3].
In Serum (simulating in vivo conditions) [3]	Enhanced Activity	The synergistic effect is also demonstrable in the presence of human serum, including against some enterococci [3].

Experimental Protocols for Synergy Testing

Researchers have employed standardized methods to quantify the interaction between cefotaxime and **desacetylcefotaxime**. Here are the details of key protocols from the literature.

1. Checkerboard Titration Method

This common technique uses agar dilution to determine the Fractional Inhibitory Concentration (FIC) Index [6] [5].

- **Methodology:**
 - Prepare serial two-fold dilutions of CTX and dCTX in agar plates.
 - Inoculate the plates with a standardized bacterial suspension ($\sim 10^4$ CFU/spot).
 - The two drugs are combined in a constant ratio; a 1:1 ratio (CTX:dCTX) has been frequently used [6].
 - Incubate the plates and determine the MIC for each drug alone and in combination.
- **Data Analysis:** The FIC index is calculated as (MIC of CTX in combination / MIC of CTX alone) + (MIC of dCTX in combination / MIC of dCTX alone). Synergy is typically defined as an FIC index of ≤ 0.5 [5].

2. Disk Diffusion Susceptibility Testing

A simpler method suitable for screening positive interactions in a clinical laboratory setting [2].

- **Methodology:**
 - Use Mueller-Hinton agar plates inoculated with a standardized bacterial lawn.
 - Apply impregnated disks containing: CTX alone (e.g., 30 μ g), dCTX alone (e.g., 30 μ g), and combinations of the two (e.g., 25/5, 20/10, or 15/15 μ g).
 - Incubate the plates and precisely measure the zones of inhibition.
- **Data Analysis:** A **statistically significant increase** in the zone of inhibition for the combination disk compared to the CTX-alone disk demonstrates an additive or synergistic interaction [2]. Note that one study found no difference in zone sizes with combination disks in a 5:1 ratio, suggesting the pure CTX disk is sufficient for routine testing [7].

3. Time-Kill Curve Assay in Liquid Media


This method provides a kinetic profile of the bactericidal activity of the combination [1].

- **Methodology:**
 - Inoculate broth media with a standardized bacterial inoculum.
 - Expose the culture to CTX and dCTX, both alone and in combination, at sub-inhibitory and clinically achievable concentrations.
 - Take samples at predetermined time intervals (e.g., 0, 4, 8, 24 hours).
 - Perform viable counts by plating serial dilutions to determine the number of surviving bacteria (CFU/mL).

- **Data Analysis: Synergy is defined as a ≥ 100 -fold (2-log_{10}) decrease** in CFU/mL by the combination compared to the most active single agent after 24 hours. This method can confirm the rapid bactericidal effect of the synergistic combination.


Mechanism and Workflow Visualization

The synergistic relationship between cefotaxime and **desacetylcefotaxime**, from administration to antimicrobial action, can be visualized as follows.



[Click to download full resolution via product page](#)

The experimental process for evaluating this synergy typically follows a structured workflow.



[Click to download full resolution via product page](#)

Clinical and Pharmacokinetic Relevance

The synergy is not just a laboratory observation but has direct clinical implications due to the pharmacokinetic profile of the compounds.

- **Persistence of the Metabolite:** **Desacetylcefotaxime** has a **longer elimination half-life** than the parent drug (e.g., ~1.6 hours vs. ~1 hour in adults). This means it persists in plasma and tissues, maintaining synergistic concentrations for longer periods [8].
- **Dosing Considerations:** The enhanced activity allows for the use of **longer dosing intervals** (e.g., every 8 or 12 hours) without compromising efficacy for infections where pathogen MICs remain low [3] [8].
- **Penetration into Sites of Infection:** Both CTX and dCTX achieve therapeutic concentrations in critical sites like the **cerebrospinal fluid (CSF)**, which is crucial for treating meningitis [9].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Comparative in vitro studies on cefotaxime and ... [pubmed.ncbi.nlm.nih.gov]
2. Synergistic interaction of cefotaxime and its metabolite ... [pubmed.ncbi.nlm.nih.gov]
3. Cefotaxime and desacetylcefotaxime antimicrobial ... [pubmed.ncbi.nlm.nih.gov]
4. The synergistic effect of cefotaxime and ... [pubmed.ncbi.nlm.nih.gov]
5. Comparison of the in vitro action and interaction ... [sciencedirect.com]
6. Activity of cefotaxime/desacetylcefotaxime with two ... [vivo.weill.cornell.edu]
7. Antibacterial activity of cefotaxime, desacetylcefotaxime, ... [pubmed.ncbi.nlm.nih.gov]
8. Desacetylcefotaxime | Clinical Drug Investigation [link.springer.com]
9. Clinical Pharmacology of Cefotaxime in Infants and Children [jscimedcentral.com]

To cite this document: Smolecule. [synergy study cefotaxime desacetylcefotaxime combination]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b525685#synergy-study-cefotaxime-desacetylcefotaxime-combination>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com